Cas no 125279-44-9 (Butanoic acid, 2-amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (2S)-)

• Product Name: Butanoic acid, 2-amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (2S)-
• CAS No: 125279-44-9
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 1217667
• PubChem ID: 7021139
• Update Time: 2025-04-20

Butanoic acid, 2-amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (2S)-
• (2S)-2-Amino-4-[(Tert-Butoxycarbonyl)Amino]Butanoic Acid Methyl Ester
• Methyl (2S)-2-amino-4-({[(2-methyl-2-propanyl)oxy]carbonyl}amino) butanoate
• 125279-44-9
• (S)-Methyl 2-amino-4-((tert-butoxycarbonyl)amino)butanoate
• AKOS027321774
• Methyl (2S)-2-amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• SCHEMBL134175

• MDL： MFCD28387588
• Inchi： 1S/C10H20N2O4/c1-10(2,3)16-9(14)12-6-5-7(11)8(13)15-4/h7H,5-6,11H2,1-4H3,(H,12,14)/t7-/m0/s1
• InChI Key： LWOHDYABQSVXIE-ZETCQYMHSA-N
• SMILES： O(C(NCC[C@@H](C(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.1424
• Monoisotopic Mass: 232.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (26 g/l) (25 º C),
• PSA: 90.65